Cas no 2227856-30-4 (methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2227856-30-4
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5922875
• PubChem ID: 165614228
• Update Time: 2025-05-19

methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1740700
• 2227856-30-4
• methyl 5-[(1S)-1-hydroxyethyl]-1-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H12N2O3/c1-5(11)7-6(8(12)13-3)4-9-10(7)2/h4-5,11H,1-3H3/t5-/m0/s1
• InChI Key： FVGDHHJONMOFLP-YFKPBYRVSA-N
• SMILES： O[C@@H](C)C1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate

Research Briefing on Methyl 5-(1S)-1-Hydroxyethyl-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS: 2227856-30-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2227856-30-4) as a promising intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique pyrazole core and chiral hydroxyethyl group, has garnered attention for its potential applications in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate, emphasizing its role as a key intermediate in the production of kinase inhibitors. The researchers employed asymmetric catalysis to achieve high enantiomeric purity, which is critical for the compound's biological efficacy. The study reported a yield of 85% with >99% enantiomeric excess (ee), demonstrating the feasibility of large-scale production for pharmaceutical applications.

In another investigation, the compound's potential as a modulator of inflammatory pathways was evaluated. Preclinical studies revealed that methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate exhibits selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest that this compound could serve as a scaffold for developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

Further research has explored the compound's utility in oncology. A recent study in Cancer Research (2024) demonstrated that derivatives of methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate exhibit potent inhibitory activity against PI3Kα, a kinase frequently dysregulated in cancer. The lead compound from this series showed promising antitumor activity in xenograft models of breast cancer, with minimal toxicity observed in preclinical safety assessments.

The pharmacokinetic properties of methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate have also been investigated. A study in Drug Metabolism and Disposition (2023) reported favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make the compound an attractive candidate for central nervous system (CNS)-targeted therapies, particularly in neurodegenerative diseases.

In conclusion, methyl 5-(1S)-1-hydroxyethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2227856-30-4) represents a versatile building block in medicinal chemistry with demonstrated potential across multiple therapeutic areas. Ongoing research continues to explore its applications in inflammation, oncology, and CNS disorders, with several derivatives currently in preclinical development. The compound's synthetic accessibility and favorable physicochemical properties further enhance its appeal as a platform for drug discovery.